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Compound of Interest

Compound Name: Ethyl 6-chloro-5-nitronicotinate

Cat. No.: B169116 Get Quote

An In-depth Technical Guide to Ethyl 6-chloro-5-nitronicotinate for Researchers and Drug

Development Professionals

Abstract
Ethyl 6-chloro-5-nitronicotinate is a substituted pyridine derivative of significant interest in

medicinal chemistry and pharmaceutical research. Its unique structural features, comprising a

chlorine atom, a nitro group, and an ethyl ester on the pyridine ring, make it a versatile building

block for the synthesis of a wide array of more complex molecules. This guide provides a

comprehensive overview of its commercial availability, key suppliers, and fundamental

technical information relevant to its application in research and development. While its direct

applications are not as extensively documented as its methyl counterpart, this document aims

to equip researchers with the necessary information to source and utilize this important

chemical intermediate.

Introduction: The Role of Substituted Pyridines in
Drug Discovery
The pyridine scaffold is a ubiquitous feature in a vast number of pharmaceuticals and bioactive

molecules. The incorporation of various substituents onto the pyridine ring allows for the fine-

tuning of a molecule's physicochemical properties, such as its lipophilicity, electronic

distribution, and metabolic stability. This, in turn, can profoundly influence its pharmacokinetic

and pharmacodynamic profile. Halogenated and nitrated pyridines, in particular, serve as key
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intermediates in the synthesis of drugs targeting a range of therapeutic areas. Chlorine-

containing drugs, for instance, are prevalent in the market, with over 250 approved by the FDA.

[1] The presence of a chlorine atom can enhance membrane permeability and metabolic

stability, while a nitro group can be a precursor for an amino group, opening up a plethora of

synthetic possibilities.

Ethyl 6-chloro-5-nitronicotinate (CAS No. 171876-22-5) belongs to this important class of

chemical building blocks. Its structure is primed for nucleophilic substitution at the 6-position

and reduction of the nitro group, making it a valuable starting material for the synthesis of novel

pharmaceutical candidates.

Commercial Availability and Sourcing
The accessibility of starting materials is a critical factor in the planning and execution of

research projects. Ethyl 6-chloro-5-nitronicotinate is available from a number of chemical

suppliers, though it may not be as commonly stocked as its methyl analog, Methyl 6-chloro-5-
nitronicotinate. Researchers should anticipate potential lead times for delivery.

Below is a summary of known suppliers for Ethyl 6-chloro-5-nitronicotinate. It is

recommended to contact these suppliers directly for the most up-to-date information on stock,

purity, and pricing.
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Supplier
Product
Name

CAS
Number

Purity
Available
Quantities

Notes

AiFChem

Ethyl 6-

chloro-5-

nitronicotinat

e

171876-22-5 97% 5 g, 10 g
In stock as of

early 2026.[2]

ChemUnivers

e

ETHYL 6-

CHLORO-5-

NITRONICO

TINATE

171876-22-5 - -

Quote

request

required.[3]

BLD Pharm

Ethyl 6-

chloro-5-

hydroxy-2-

methylnicotin

ate

N/A - -

Note: This is

a related but

different

compound.

Included for

awareness of

similar

structures

from this

supplier.[4]

Note: The commercial availability and specifications are subject to change. Always verify with

the supplier before ordering.

Physicochemical Properties and Safety
Considerations
While a comprehensive, experimentally-derived dataset for Ethyl 6-chloro-5-nitronicotinate is

not readily available in public literature, we can infer some of its properties based on its

structure and data from its close analog, Methyl 6-chloro-5-nitronicotinate.

Inferred Properties:

Molecular Formula: C₈H₇ClN₂O₄
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Molecular Weight: 230.61 g/mol

Appearance: Likely a solid at room temperature.

Solubility: Expected to be soluble in common organic solvents like dichloromethane, ethyl

acetate, and acetone.

Safety and Handling:

No specific safety data sheet (SDS) for Ethyl 6-chloro-5-nitronicotinate was found in the

initial search. However, based on the SDS for the closely related Methyl 6-chloro-5-
nitronicotinate, the following precautions should be taken:

Hazard Statements: Causes skin irritation, serious eye irritation, and may cause respiratory

irritation.[5][6]

Precautionary Statements:

Wear protective gloves, protective clothing, eye protection, and face protection.[5][7]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[5][7]

Use only outdoors or in a well-ventilated area.[5][7]

IF ON SKIN: Wash with plenty of soap and water.[6][7]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[6][7]

Store in a well-ventilated place. Keep container tightly closed.[7][8]

Always consult the specific Safety Data Sheet provided by the supplier before handling any

chemical.

Synthetic Pathways and Applications
The synthetic utility of Ethyl 6-chloro-5-nitronicotinate lies in its potential for derivatization.

The pyridine ring is activated towards nucleophilic aromatic substitution at the 6-position due to
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the electron-withdrawing effects of the nitro group and the ester. The nitro group itself can be

readily reduced to an amino group, which can then be further functionalized.

A general synthetic workflow utilizing a similar substrate, Methyl 6-chloro-5-nitronicotinate,

involves the reduction of the nitro group to an amine. For example, using tin(II) chloride in

methanol, Methyl 6-chloro-5-nitronicotinate can be converted to Methyl 5-amino-6-

chloronicotinate.[9] This transformation is a common strategy in the synthesis of various

heterocyclic compounds.

Synthetic Utility of Ethyl 6-chloro-5-nitronicotinate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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